4-(2,5-Dimethoxyphenyl)-3-methyl-7-phenyl-4,6,7,8-tetrahydro[1,2]oxazolo[5,4-b]quinolin-5-ol

• Molecular Formula: C25H24N2O4
• Molecular Weight: 416.5 g/mol
• IUPAC Name: 4-(2,5-dimethoxyphenyl)-3-methyl-7-phenyl-6,7,8,9-tetrahydro-4H-[1,2]oxazolo[5,4-b]quinolin-5-one
• InChI: InChI=1S/C25H24N2O4/c1-14-22-23(18-13-17(29-2)9-10-21(18)30-3)24-19(26-25(22)31-27-14)11-16(12-20(24)28)15-7-5-4-6-8-15/h4-10,13,16,23,26H,11-12H2,1-3H3
• InChI Key: KYFDNVNWBPHYJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC2=C1C(C3=C(N2)CC(CC3=O)C4=CC=CC=C4)C5=C(C=CC(=C5)OC)OC

Description

4-(2,5-DIMETHOXYPHENYL)-3-METHYL-7-PHENYL-4H,5H,6H,7H,8H,9H-[1,2]OXAZOLO[5,4-B]QUINOLIN-5-ONE is a complex organic compound that belongs to the class of quinoline derivatives.

Preparation Methods

The synthesis of 4-(2,5-DIMETHOXYPHENYL)-3-METHYL-7-PHENYL-4H,5H,6H,7H,8H,9H-[1,2]OXAZOLO[5,4-B]QUINOLIN-5-ONE typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 4-hydroxy-3-(3-phenylacryloyl)-1H-quinolin-2-ones with hydroxylamine hydrochloride in pyridine under reflux conditions . Industrial production methods may involve optimization of these reaction conditions to improve yield and scalability.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the quinoline ring.

Common Reagents and Conditions: Typical reagents include hydroxylamine hydrochloride, pyridine, potassium permanganate, and sodium borohydride.

Major Products: The major products formed from these reactions depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and heterocyclic compounds.

Biology: The compound exhibits significant biological activities, including antitumor and antimicrobial properties.

Medicine: Due to its biological activities, it is being explored for potential therapeutic applications, particularly in cancer treatment.

Industry: The compound’s unique chemical properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(2,5-DIMETHOXYPHENYL)-3-METHYL-7-PHENYL-4H,5H,6H,7H,8H,9H-[1,2]OXAZOLO[5,4-B]QUINOLIN-5-ONE involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes and proteins involved in cell proliferation and survival, making it effective against cancer cells . It may also interact with microbial cell membranes, leading to antimicrobial effects .

Comparison with Similar Compounds

Similar compounds include other quinoline derivatives such as:

4-Hydroxy-2-quinolones: Known for their pharmaceutical and biological activities.

Indole derivatives: These compounds also exhibit diverse biological activities and are used in medicinal chemistry.

Pyrimidoquinoline derivatives: These compounds have shown antitumor and antimicrobial activities.

4-(2,5-DIMETHOXYPHENYL)-3-METHYL-7-PHENYL-4H,5H,6H,7H,8H,9H-[1,2]OXAZOLO[5,4-B]QUINOLIN-5-ONE stands out due to its unique combination of structural features and biological activities, making it a valuable compound for further research and development.